Cas no 1856143-47-9 (3-(Azepan-1-yl)-2,2-difluoropropanoic acid)

• Product Name: 3-(Azepan-1-yl)-2,2-difluoropropanoic acid
• CAS No: 1856143-47-9
• MF: C₉H₁₅F₂NO₂
• MW: 207.217709779739
• CID: 5296653
• Update Time: 2025-10-31

3-(Azepan-1-yl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Azepan-1-yl)-2,2-difluoropropanoic acid
• 3-(Azepan-1-yl)-2,2-difluoropropanoicacid

• Inchi： 1S/C9H15F2NO2/c10-9(11,8(13)14)7-12-5-3-1-2-4-6-12/h1-7H2,(H,13,14)
• InChI Key： KEAPPPKCEKALJT-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CN1CCCCCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• XLogP3: -0.6
• Topological Polar Surface Area: 40.5

Additional information on 3-(Azepan-1-yl)-2,2-difluoropropanoic acid

Comprehensive Overview of 3-(Azepan-1-yl)-2,2-difluoropropanoic acid (CAS No. 1856143-47-9)

3-(Azepan-1-yl)-2,2-difluoropropanoic acid (CAS No. 1856143-47-9) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of the azepane ring and difluoromethyl group makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds often exhibit enhanced metabolic stability and bioavailability.

The compound's molecular formula and structural features have been extensively studied to understand its reactivity and interactions with biological targets. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such fluorinated building blocks. For instance, 3-(Azepan-1-yl)-2,2-difluoropropanoic acid is frequently explored in fragment-based drug discovery, a hot topic in modern medicinal chemistry.

One of the most searched questions related to this compound is: "What are the synthetic routes for 3-(Azepan-1-yl)-2,2-difluoropropanoic acid?" The answer lies in multi-step organic synthesis, often involving N-alkylation of azepane with a difluorinated precursor, followed by carboxylation. Another common query is: "How does fluorination improve drug properties?" Fluorine atoms can significantly alter a molecule's lipophilicity, binding affinity, and resistance to enzymatic degradation, making them invaluable in optimizing lead compounds.

In the context of green chemistry, researchers are also investigating eco-friendly methods to produce 3-(Azepan-1-yl)-2,2-difluoropropanoic acid. Sustainable catalysis and solvent-free reactions are emerging as key areas of focus, aligning with global efforts to reduce the environmental impact of chemical synthesis. This aligns with the growing demand for biodegradable and non-toxic intermediates in the pharmaceutical industry.

From a patent landscape perspective, 1856143-47-9 has been cited in several applications related to kinase inhibitors and GPCR modulators, reflecting its relevance in targeting diseases like cancer and neurological disorders. The compound's structure-activity relationship (SAR) is a subject of ongoing research, particularly in optimizing selectivity and potency for clinical candidates.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize 3-(Azepan-1-yl)-2,2-difluoropropanoic acid. Purity and stability studies are critical, given its role as a high-value intermediate. Storage conditions typically recommend anhydrous environments and low temperatures to prevent degradation.

In summary, 3-(Azepan-1-yl)-2,2-difluoropropanoic acid (CAS No. 1856143-47-9) represents a compelling case study in the intersection of fluorine chemistry and drug development. Its applications span from small-molecule therapeutics to agricultural chemicals, making it a compound of enduring interest in both academic and industrial settings.